Journal Name:Planta Medica
Journal ISSN:0032-0943
IF:3.007
Journal Website:http://www.thieme.com/books-main/biochemistry/product/3494-planta-medica
Year of Origin:1953
Publisher:Georg Thieme Verlag
Number of Articles Per Year:149
Publishing Cycle:Monthly
OA or Not:Not
Influence of direct fluorination treatment on surface and optical properties of colorless and transparent polyimides
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.matchemphys.2023.128247
Due to excellent comprehensive performance, colorless and transparent polyimide (CPI) films are the greatest potential substrates for flexible displays, lighting, and solar cells. In this work, CPI films were modified by direct fluorination to increase the wettability and transmittance. The effects of fluorination duration on the chemical structure and surface physical morphology of CPI films were investigated in detail by attenuated total reflection infrared spectroscopy (ATR-FTIR), X-ray photoelectron spectroscopy (XPS), and scanning electron microscopy (SEM). The results show that, depending on the fluorination duration, direct fluorination causes significant changes in surface composition and structure. The F/C and O/C ratios of the samples were enhanced as the fluorination time increased. Surface microcrack increased at initially, then decreased as fluorination time increased. The fluorinated surfaces exhibit a high hydrophily and lipophobicity, and consequently a very high surface energy, according to contact angle measurements. In comparison to original CPI film, the fluorinated CPI films exhibited higher optical transmittance in the ultraviolet–visible light region compared with original CPI film. In addition, the fluorinated CPI films showed good thermal stability up to 500 °C and higher glass transition temperatures (Tg) compared with original CPI film.
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Heterogeneous Cu–Sn-PPy mediated synergistic photo-Fenton and photothermal catalysis for dye elimination
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.matchemphys.2023.128251
The dye degradation method based on Fenton-like heterogeneous nanostructures has gained significant attention in recent years. We have developed a Copper-Stannum-Polypyrolle-Heterogeneous (Cu–Sn oxide-PPy Heterogeneous, CSPHGs) catalytic system. The system uses a PN junction formed by two oxide semiconductors (Cu2O and SnO2) as the core, which is then coated with polypyrolle (PPy) on the outer layer. Under near-infrared (NIR) light irradiation (500.0 μg ml−1, 1.2w·cm−2), the temperature rapidly reached approximately 45 °C within 5 min, demonstrating excellent photothermal performance. We have overcome the limitation of traditional Fenton reactions that require weak acidic conditions for effective operation. Moreover, we have increased the photostability of Cu2O monomers by incorporating them into a three-layer heterostructure. The Rhodamine B (RhB) degradation experiment revealed that the generated reactive oxygen species (·OH), effectively catalyze the decomposition of dyes. Within 120 min, the degradation rate exceeded 99%. This research provides a new option for environmental remediation through the combination of photo-Fenton and photothermal processes.
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CeO2-decorated reduced graphene oxide for lubricative, anticorrosive and photocatalytic purposes
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.matchemphys.2023.128255
CeO2 decorated reduced graphene oxide (CeO2@rGO) nanocomposites synthesized using a hydrothermal method were studied for their tribological, anti-corrosive and photocatalytic applications. Results showed that CeO2 nanoparticles with an average diameter of ∼12.24 nm were uniformly distributed and covalently bonded onto the surface of rGO. When the nanocomposites were added into PAO5w-40 lubricating oil, the coefficient of friction in the friction test was 31.9% lower than that using the pure lubricating oil. The corresponding wear mechanism was changed from oil-film lubrication to reaction film lubrication, which is mainly attributed to the filling effect of nanostructured CeO2 powers and lubrication effect of rGO. The nanocomposites were also added into chromium-free Dacromet coating and the corrosion current density in the corrosion test was decreased by an order of magnitude. This is mainly due to the formation of various chemical bonds and passivation layer on the modified coating, which improves its density. It is also attributed to the uniformly dispersed rGO, which forms a conductive channel, resulting in the preferred corrosion of the Zn–Al alloy in the coating thus achieving an effective protection effect to the substrate. When the composites were applied as the photocatalyst in an RhB solution under the irradiation of ultraviolet light, the RhB dye was effectively removed with an efficiency up to 90.5%, because the rGO can extend the life time of active electron-hole pairs and prevent CeO2 nanoparticles from severe agglomeration.
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Degradation and chemical stability of graphitic carbon nitride during ultraviolet light irradiation
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.matchemphys.2023.128252
Graphitic carbon nitride (g-C3N4) was synthesized by pyrolysis of urea at 450 °C for 2 h. X-ray diffraction and transmission electron microscopy confirmed the formation of the stacked hexagonal layers and platelet-like structure of g-C3N4. The sample was irradiated by ultraviolet (UV, 370 nm) light for about 62 h and X-ray photoelectron spectroscopy (XPS), Fourier transform infrared spectroscopy (FTIR), time-of-flight secondary ion mass spectroscopy (ToF-SIMS), Nitrogen adsorption–desorption isotherm, and photoluminescence spectroscopy (PL) were used to investigate the degradation. XPS spectra of C 1s electrons revealed four components associated with adventitious carbon, the –C≡N group, heptazine/triazine and carboxyl/carbonate species. Quantitative XPS analysis indicated an increase in the peak areas associated with the –C≡N group and carboxyl/carbonate species, accompanied by a decrease in the areas of the components associated with the heptazine/triazine and adventitious carbon. XPS spectra of N 1s were fitted using four components which were assigned to pyridinic nitrogen (C–N=C), nitrile group (N≡C), amine groups (NHx) and tertiary nitrogen (N-(C)3). The relative areas of peaks associated with the amine and nitrile groups have slightly increased after UV irradiation whereas the peak associated with pyridinic nitrogen decreased. FTIR spectra suggested a reduction in the C–N and C=N heterocycle bonds and slight variation in the C≡N bonds after UV irradiation. BET analysis revealed that the surface area and pore volume have decreased after irradiation. ToF-SIMS analysis indicate the formation of NOx, CNO, NHx, and C4H3NO2 species after irradiation. PL spectra of the g-C3N4 showed a broad blue-green emission which was fitted using three bands and ascribed to the δ*-LP, π-LP, and π-π* transitions within the bandgap. During UV irradiation, the g-C3N4 powder lost about 22% of its blue-green emission intensity after nearly 45 h and then remained stable for further irradiation time. This study confirmed the degradation of g-C3N4 under UV irradiation, which should be further studied for better integration of this material in photoexcited applications.
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Microwave-assisted synthesis of N/S-doped CNC/SnO2 nanocomposite as a promising catalyst for oxygen reduction in alkaline media
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.matchemphys.2023.128205
In this study, we report an all-green approach for the synthesis of novel catalysts for oxygen reduction reaction (ORR) via a simple two-step procedure. In particular, conductive cellulose nanocrystals (CNCs) were obtained via pyrolysis, and a successive microwave-assisted hydrothermal process was employed to activate the carbon lattice by introducing sulfur (S) and nitrogen (N) dopants, and to decorate the surface with tin oxide (SnO2) nanocrystals.The successful synthesis of N/S-doped CNC/SnO2 nanocomposite was confirmed by X-ray Photoelectron Spectroscopy analysis, Energy Dispersive X-ray microanalysis, X-ray Diffraction and Field Emission Scanning Electron Microscopy. The synergistic effects of the dopants and SnO2 nanocrystals in modifying the catalytic performance were proved by various electrochemical characterizations. Particularly, the nanocomposite material reaches remarkable catalytic performance towards the ORR, close to the Pt/C benchmark, in alkaline environment, showing promising potential to be implemented in alkaline fuel cell and metal-air battery applications.
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High ionic conductivity upon low electrolyte uptake in TiO2 nanofiber-filled guar gum gel electrolytes
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.matchemphys.2023.128239
In nanocomposite gel polymer electrolytes (NCGPEs), high ionic conductivity is realized at a large electrolyte uptake ratio compromising the dimensional stability of the electrolyte films. The present work demonstrates interesting biodegradable gel polymer electrolytes based on guar gum (GG) dispersed with TiO2 nanofibers. Very high ionic conductivity of 2.3 × 10−3 Scm−1 at ambient temperature has been achieved at a relatively low electrolyte uptake ratio of 92% when nanofiber content in guar gum is 2.5 wt% ascertaining the role of nanofibers in promoting ion transport in NCGPEs. Nanofibers also empower the NCGPEs with higher electrochemical and interfacial properties making them a suitable candidate for energy storage systems of the next generation. The enhanced properties of NCGPEs induced by nanofibers have been supported by XRD, FTIR, XPS and computational studies.
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Modified flake Al powder by ZrO2 coating as potential low infrared radiation material for high temperature over 500 °C
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.matchemphys.2023.128236
Electronic structure adjustment on materials' surfaces often leads to materials obtaining novel performances. Flake Al powder is a classical low infrared emissivity material at room temperature. However, this powder shows intense infrared radiation over 500 °C due to its high-temperature oxidation, which restricts flake Al powder's application as low infrared radiation material in higher temperatures. For this reason, the Al@ZrO2 composite was prepared by a solvothermal method to improve its thermostability. This composite can be used as low infrared radiation material over 500 °C for the long term, even at 700 °C for a short time. According to the experimental and theoretical investigation, a delocalization bond of Al–O–Zr is formed in the interface between the Al surface and ZrO2 so that the Al surface's electronic structure is adjusted. This change of electronic structure weakens the electroaffinity of Al atoms to bond with the electron-rich groups, and the oxidation reaction of Al needs to proceed in a higher-temperature range. In this case, flake Al powder coating with ZrO2 holds its metal properties with low infrared emissivity over 500 °C. The Al@ZrO2 composite could be used in a higher temperature range as a low infrared radiation material.
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Three-dimensional insulating framework construction for achieving high thermal conductivity epoxy composites with superior dielectric properties
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-19 , DOI: 10.1016/j.matchemphys.2023.128229
With the trend of modern electronic device miniaturization and higher power density, polymer composites with both high thermal conductivity and excellent dielectric properties are highly desirable. In this work, a homogeneous, porous, and insulating Si3N4w@SiO2 framework was prepared using silicon nitride nanowires (Si3N4w) by a polystyrene (PS) template method modified with fumed silica (SiO2). After infiltration, the thermal conductivity of the epoxy/3D-Si3N4w@SiO2 composites reached 1.05 W/m·K at the loading of 7.80 vol% (5.25 times higher than pure EP), and showed good thermal stability. In addition, the dielectric properties of the composites were systematically investigated. The composites show excellent dielectric properties, which can maintain dielectric constant below 5.5 and loss tangent below 0.05 in a wide frequency range (>1 Hz), temperature range(<120 °C) and under high electric field intensity (106 V/m). These results demonstrate the potential of Si3N4w for application in electronic packaging materials and provide a simple preparation strategy.
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Evaluation of acrylic and silane coatings on limestone through macroscopic and microscopic analyses
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.matchemphys.2023.128194
The aim of this study was to obtain useful information about the behavior of a coating when it interacts with a stone substrate, to allow the choice of the most suitable protective agent to preserve stone artworks from deterioration phenomena in their environmental conditions. The effect of some commercially available silane-based polymers on Lecce stone was compared with that of two new acrylic ones not yet available for sale. The performance of each protective treatment was evaluated by colorimetry, contact angle measurements and NMR relaxometry, which allows to estimate the hygroscopic properties of the stone in terms of open porosity and water-uptake. The microscopic observations combined with micro-FTIR and SEM-EDS analyses were performed to investigate the distribution of the protectives on the stone surface and their depth of penetration. The results showed that the water repellency of the two acrylic products and of one of the silane-based protectives was mainly due to a surface effect, just slowing down water adsorption. On the contrary, the other two silane-based products turned out distributed throughout most of the sample volume, completely hindering water absorption.
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In vitro tribological behavior and corrosion resistance of SiO2/TiO2/ZrO2 coatings formed on the tantalum substrate using plasma electrolytic oxidation for orthopedic implant applications
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.matchemphys.2023.128210
Tantalum (Ta) is widely used in orthopedic and dental implants due to its remarkable stability, biocompatibility, and mechanical properties. However, in physiological environments, even stable and noble metals can form harmful complexes. This study aimed to enhance the surface mechanical, topographical features, and biocompatibility of Ta by applying a coating of ZrO2, SiO2, and TiO2 nanoparticles using the plasma electrolytic oxidation (PEO) technique. A composite layer was formed on the Ta substrate through PEO at a constant voltage of 500 V with duty cycles of 20% and 40% for 10 min. Evaluation of the coated samples revealed significant improvements in various properties. The nanohardness of the Ta surface at a 40% duty cycle was found to be 6.7 times higher than that of the uncoated Ta sample. The stiffness of the coated Ta at a 40% duty cycle was 2.4 times higher than the uncoated Ta. However, the surface roughness of the 40% duty cycle-coated Ta was higher compared to other samples. The coated Ta at a 40% duty cycle exhibited a higher surface roughness and wettability, which can potentially enhance cell adhesion and proliferation. The surface morphology properties were analyzed using FESEM, which revealed the presence of a composite layer composed of ZrO2, SiO2, and TiO2 nanoparticles on the Ta substrate. Additionally, the contact angle test demonstrated that the coated Ta samples had decreased contact angles from 86° to 9°, indicating increased hydrophilicity compared to the uncoated Ta. Corrosion resistance was assessed through potentiodynamic polarization test and electrochemical impedance spectroscopy. The corrosion resistance of the coated Ta at 20% and 40% duty cycles increased from 0.78 × 103 Ω cm2 to 8.85 × 103 and 9.4 × 103 Ω cm2, respectively, indicating the formation of a nobler layer on the Ta surface. Biocompatibility studies using MG-63 cells showed enhanced cell adhesion and viability on the surface of the 40% duty cycle-coated Ta, attributed to its higher surface roughness and hydrophilicity. The cell viability for the coated samples (Ta-20 and Ta-40) after 3 days of culture was 95% and 98%, respectively, compared to 89% for the uncoated Ta sample. These findings demonstrate that the SiO2/TiO2/ZrO2 ceramic coatings significantly improve the mechanical properties, corrosion resistance, surface morphology, and hydrophilicity of Ta implants. Such enhancements have the potential to extend the lifetime of Ta implants in dental and orthopedic applications.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学3区 CHEMISTRY, MEDICINAL 药物化学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.40 97 Science Citation Index Science Citation Index Expanded Not
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